Cas no 1704081-52-6 ((3-(((2,4-Dimethoxybenzyl)amino)methyl)-5-fluorophenyl)boronic acid)

• Product Name: (3-(((2,4-Dimethoxybenzyl)amino)methyl)-5-fluorophenyl)boronic acid
• CAS No: 1704081-52-6
• MF: C₁₆H₁₉BFNO₄
• MW: 319.135768175125
• MDL: MFCD28400435
• CID: 4674244
• PubChem ID: 91759340
• Update Time: 2024-11-01

(3-(((2,4-Dimethoxybenzyl)amino)methyl)-5-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(((2,4-dimethoxybenzyl)amino)methyl)-5-fluorophenyl)boronic acid
• AM88392
• starbld0017575
• I12674
• [3-({[(2,4-dimethoxyphenyl)methyl]amino}methyl)-5-fluorophenyl]boronic acid
• [3-[[(2,4-dimethoxyphenyl)methylamino]methyl]-5-fluorophenyl]boronic acid
• 1704081-52-6
• (3-(((2,4-Dimethoxybenzyl)amino)methyl)-5-fluorophenyl)boronic acid

• MDL： MFCD28400435
• Inchi： 1S/C16H19BFNO4/c1-22-15-4-3-12(16(8-15)23-2)10-19-9-11-5-13(17(20)21)7-14(18)6-11/h3-8,19-21H,9-10H2,1-2H3
• InChI Key： NXUGHIGDSPEPQS-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)CNCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 319.1391164g/mol
• Monoisotopic Mass: 319.1391164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes